Cas no 121554-14-1 (Benzonitrile,2-(octyloxy)-)

Benzonitrile,2-(octyloxy)- structure
Benzonitrile,2-(octyloxy)- structure
Product Name:Benzonitrile,2-(octyloxy)-
CAS No:121554-14-1
MF:C15H21NO
MW:231.333344221115
CID:104711
PubChem ID:4420453
Update Time:2025-04-18

Benzonitrile,2-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2-(octyloxy)-
    • 2-(OCTYLOXY)BENZONITRILE
    • 2-octoxybenzonitrile
    • 2-Cyanophenyl octyl ether
    • Benzonitrile,2-(octyloxy)
    • 121554-14-1
    • AKOS005876234
    • 2-octyloxybenzonitrile
    • SCHEMBL3145001
    • DTXSID10403109
    • Inchi: 1S/C15H21NO/c1-2-3-4-5-6-9-12-17-15-11-8-7-10-14(15)13-16/h7-8,10-11H,2-6,9,12H2,1H3
    • InChI Key: FDYQEPJBEYRYSL-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C#N)CCCCCCCC

Computed Properties

  • Exact Mass: 231.16200
  • Monoisotopic Mass: 231.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • Density: 0.96 g/mL at 20 °C(lit.)
  • Flash Point: 125 °C
  • Refractive Index: n20/D 1.506
  • PSA: 33.02000
  • LogP: 4.29758

Benzonitrile,2-(octyloxy)- Security Information

  • Hazard Category Code: 20/21/22
  • Safety Instruction: S36
  • Hazardous Material Identification: Xn
  • Risk Phrases:R20/21/22
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